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Compound of Interest

Compound Name: Opelconazole

Cat. No.: B2538439 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Opelconazole (also known as PC945)

was identified in the public domain. The following guidance is based on available clinical safety

data for Opelconazole and general best practices for handling potent pharmaceutical

compounds in a laboratory setting. Researchers, scientists, and drug development

professionals should always consult with their institution's environmental health and safety

(EHS) department for specific guidance and to perform a risk assessment before handling any

new compound.

Opelconazole is a novel, potent triazole antifungal agent designed for inhalation.[1][2] While

clinical trials have shown it to be generally well-tolerated with low systemic exposure, proper

personal protective equipment (PPE) and handling procedures are crucial to minimize

occupational exposure in a laboratory setting.[3][4][5][6][7]

Personal Protective Equipment (PPE)
Given that Opelconazole is a potent pharmaceutical compound, a cautious approach to PPE

is warranted to prevent inhalation, dermal, and ocular exposure. The following table

summarizes recommended PPE for various laboratory activities involving Opelconazole.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2538439?utm_src=pdf-interest
https://www.benchchem.com/product/b2538439?utm_src=pdf-body
https://www.benchchem.com/product/b2538439?utm_src=pdf-body
https://www.benchchem.com/product/b2538439?utm_src=pdf-body
https://www.medchemexpress.com/pc945.html
https://www.sygnaturediscovery.com/publications/posters/pulmocide/
https://pulmocide.com/opelconazole/
https://www.clinicaltrialsarena.com/news/pulmocide-inhaled-antifungal-early-promise-lung-transplant/
https://www.globenewswire.com/news-release/2024/04/15/2862691/0/en/Pulmocide-Announces-Successful-Results-from-the-OPERA-S-Study-a-Phase-2-Safety-Study-with-Inhaled-Opelconazole.html
https://www.biospace.com/pulmocide-announces-new-clinical-data-confirming-low-potential-for-drug-drug-interactions-with-inhaled-opelconazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC7749516/
https://www.benchchem.com/product/b2538439?utm_src=pdf-body
https://www.benchchem.com/product/b2538439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2538439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity
Recommended Personal Protective
Equipment

Handling solid compound (weighing, aliquoting)

- Gloves: Double gloving with nitrile gloves is

recommended. - Eye Protection: Safety glasses

with side shields or chemical splash goggles. -

Respiratory Protection: A NIOSH-certified N95

or higher respirator is recommended to prevent

inhalation of fine particles. - Lab Coat: A

dedicated lab coat, preferably disposable or

made of a low-permeability fabric.

Preparing solutions

- Gloves: Double gloving with nitrile gloves. -

Eye Protection: Chemical splash goggles. A face

shield should be worn if there is a significant

splash risk. - Respiratory Protection: Work

should be conducted in a certified chemical

fume hood to avoid inhalation of aerosols. - Lab

Coat: A dedicated lab coat, preferably

disposable or made of a low-permeability fabric.

In-vitro and In-vivo administration

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: A standard

lab coat.

Operational and Disposal Plans
Engineering Controls:

All work with solid Opelconazole or concentrated solutions should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Use of a powder-containment balance enclosure is recommended for weighing the solid

compound.

Handling Procedures:

Avoid the generation of dust and aerosols.
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Wash hands thoroughly after handling, even if gloves were worn.

Do not eat, drink, or smoke in areas where Opelconazole is handled.

Disposal:

All waste contaminated with Opelconazole, including gloves, disposable lab coats, and

other materials, should be disposed of as hazardous chemical waste.

Consult your institution's EHS department for specific hazardous waste disposal procedures.

Do not dispose of Opelconazole down the drain or in the regular trash.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Workflow for Handling Opelconazole
The following diagram outlines a general workflow for safely handling Opelconazole in a

laboratory setting.
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Signaling Pathway (Mechanism of Action)
Opelconazole is a triazole antifungal that inhibits sterol 14α-demethylase (CYP51A and

CYP51B) in Aspergillus fumigatus.[1] This enzyme is crucial for the biosynthesis of ergosterol,

an essential component of the fungal cell membrane. By inhibiting this pathway, Opelconazole
disrupts fungal cell membrane integrity and function, leading to fungal cell death.
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Opelconazole Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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